Cas no 120723-06-0 (methyl 1H-1,2,3-benzotriazole-4-carboxylate)

• Product Name: methyl 1H-1,2,3-benzotriazole-4-carboxylate
• CAS No: 120723-06-0
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD09749676
• CID: 104930
• PubChem ID: 14534406
• Update Time: 2025-04-18

methyl 1H-1,2,3-benzotriazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole-7-carboxylicacid, methyl ester
• 1H-BENZOTRIAZOLE-4-CARBOXYLIC ACID METHYL ESTER
• methyl 1H-1,2,3-benzotriazole-7-carboxylate
• methyl 2H-benzotriazole-4-carboxylate
• 3H-benzotriazole-4-carboxylic acid methyl ester
• methyl 1H-1,2,3-benzotriazole-4-carboxylate
• 1H-Benzotriazolecarboxylic acid, methyl ester
• DSQFYUWSAZEJBL-UHFFFAOYSA-N
• F74994
• AKOS005254830
• EN300-219465
• DTXSID00561383
• 120723-06-0
• Methyl 1H-benzo[d][1,2,3]triazole-7-carboxylate
• SCHEMBL717583
• Methyl1H-benzo[d][1,2,3]triazole-7-carboxylate
• Methyl 1H-benzo[d][1,2,3]triazole-4-carboxylate
• 4-carbomethoxybenzotriazole
• MFCD09749676

• MDL： MFCD09749676
• Inchi： 1S/C8H7N3O2/c1-13-8(12)5-3-2-4-6-7(5)10-11-9-6/h2-4H,1H3,(H,9,10,11)
• InChI Key： DSQFYUWSAZEJBL-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2C1=NNN=2)=O

Computed Properties

• Exact Mass: 177.05400
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 413.6±18.0 °C at 760 mmHg
• Flash Point: 203.9±21.2 °C
• Refractive Index: 1.658
• PSA: 67.87000
• LogP: 0.74450
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

methyl 1H-1,2,3-benzotriazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles